

Executive Summary & Substance Identification

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 186319-68-6

CAS No.: 186319-68-6

Cat. No.: B612485

[Get Quote](#)

CAS **186319-68-6** corresponds to Bosutinib (also known as SKI-606), a dual Src/Abl tyrosine kinase inhibitor (TKI) used primarily in the treatment of Chronic Myelogenous Leukemia (CML).

As a Senior Application Scientist, I must emphasize that this compound is not merely "chemical waste"; it is a potent antineoplastic agent. It is classified as a hazardous drug by NIOSH (National Institute for Occupational Safety and Health).^{[1][2][3]} Its disposal requires a strict chain of custody that guarantees complete thermal destruction to prevent bioaccumulation in aquatic systems or inadvertent exposure to laboratory personnel.

Critical Hazard Profile:

- Reproductive Toxicity (H361): Suspected of damaging fertility or the unborn child.
- Specific Target Organ Toxicity (H373): May cause damage to organs through prolonged exposure.
- Aquatic Toxicity (H412): Harmful to aquatic life with long-lasting effects.^[4]

Mechanism of Toxicity & Environmental Impact

To understand why we dispose of Bosutinib with such rigor, we must look at its mechanism of action.

The Cellular Impact: Bosutinib functions by inhibiting the Bcr-Abl fusion protein and Src family kinases.^[5] In a research setting, this mechanism is a tool; in the environment or an unprotected human body, it is a hazard. It disrupts critical cell signaling pathways involved in cell growth, division, and survival.

- Risk: If released into municipal water systems, TKIs are often resistant to standard wastewater treatment hydrolysis. They can persist and exert anti-proliferative effects on non-target aquatic species.

The "Self-Validating" Disposal Logic: Because Bosutinib is a complex organic structure designed to be metabolically stable (to reach therapeutic concentrations), chemical deactivation (e.g., using bleach or acids) is unreliable and strictly discouraged. The only self-validating method of disposal—where you can be 100% certain the molecule is destroyed—is high-temperature incineration.

Operational Protocol: Waste Segregation & Disposal


This protocol distinguishes between Trace Waste (empty vials, gloves) and Bulk Waste (unused stock solutions, pills, spill cleanup materials). This distinction is critical for regulatory compliance (RCRA in the US).

Data Table 1: Waste Classification & Containerization

Waste Category	Definition	Container Type	Final Disposition
Trace Chemotherapy Waste	Items with <3% residue by weight (e.g., empty vials, syringes, PPE).	Yellow rigid container (or local equivalent for trace chemo).	Incineration (Waste-to-Energy often permitted).
Bulk Hazardous Waste	Unused stock, expired API, spill cleanup debris, visibly contaminated items.	Black hazardous waste container (RCRA Hazardous).	High-Temperature Incineration (>1000°C).
Liquid Waste	HPLC effluents or cell culture media containing Bosutinib.	Segregated liquid carboy labeled "Cytotoxic/Flammable".	Fuel Blending or Incineration.

Disposal Decision Tree (Visualization)

The following diagram illustrates the logical flow for determining the correct disposal path for Bosutinib-contaminated materials.



[Click to download full resolution via product page](#)

Figure 1: Decision logic for segregating Bosutinib waste streams to ensure regulatory compliance and complete destruction.

Spill Response & Containment Protocol

In the event of a spill (powder or solution), immediate containment is required to prevent aerosolization.

Required PPE:

- Respiratory: N95 minimum; P100/HEPA respirator recommended for powder spills.
- Skin: Double nitrile gloves (tested to ASTM D6978).
- Body: Tyvek lab coat or impervious gown with back closure.

Step-by-Step Spill Workflow:

- Isolate: Mark the area. Do not allow others to enter.
- PPE Up: Don double gloves and respirator immediately.
- Contain (Powder): Cover powder gently with damp absorbent pads (do not spray water directly on powder to avoid aerosolizing).
- Contain (Liquid): Cover with absorbent pillows/pads.
- Clean: Scoop material into a Black Bulk Waste container.
- Decontaminate: Wash the surface 3 times with a detergent solution, followed by clean water.
Note: Bleach is not a verified deactivation agent for Bosutinib and may create hazardous byproducts.
- Dispose: All cleanup materials (pads, gloves, scoops) go into the Black Bin.

Regulatory Framework & Compliance

- US EPA (RCRA): While Bosutinib is not currently explicitly "P" or "U" listed by name in 40 CFR 261.33, it must be managed as Hazardous Pharmaceutical Waste (Subpart P) due to its toxicity profile (NIOSH Hazardous Drug).
 - Best Practice: Manage as RCRA hazardous waste to avoid "characteristic" violations (toxicity).

- NIOSH: Listed in the NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings (Table 1 or 2 depending on formulation/year).
- Transport: UN 3077 (Environmentally hazardous substance, solid, n.o.s.) for bulk transport. [6]

References

- National Institute for Occupational Safety and Health (NIOSH). NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. [1][3] Centers for Disease Control and Prevention. [1] [Link]
- PubChem. Bosutinib (Compound Summary). National Library of Medicine. [Link]
- Pfizer Medical Information. Bosulif (Bosutinib) Safety Data Sheet (SDS). [Link]
- US Environmental Protection Agency (EPA). Management Standards for Hazardous Waste Pharmaceuticals (Subpart P). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. cphm.ca [cphm.ca]
- 2. albertahealthservices.ca [albertahealthservices.ca]
- 3. cdc.gov [cdc.gov]
- 4. oaktreeproducts.com [oaktreeproducts.com]
- 5. Bosutinib | C₂₆H₂₉Cl₂N₅O₃ | CID 5328940 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]
- To cite this document: BenchChem. [Executive Summary & Substance Identification]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b612485/docs#executive-summary-substance-identification\]](https://www.benchchem.com/product/b612485/docs#executive-summary-substance-identification)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)